51-61-6

Dopamine

In Stock

• CAS RN:
• 51-61-6

• Formula:
• C8H11NO2

• InChI:
• InChI=1S/C8H11NO2/c9-4-3-6-1-2-7(10)8(11)5-6/h1-2,5,10-11H,3-4,9H2

• InChIKey:
• VYFYYTLLBUKUHU-UHFFFAOYSA-N

• Dopamine is a monoamine compound with positive inotropic activity. Dopamine is a naturally occurring catecholamine formed by decarboxylation of dehydroxyphenylalanine and a precursor of norepinephrine and epinephrine. Dopamine binds to alpha-1 and beta-1 adrenergic receptors. Mediated through myocardial beta-1 adrenergic receptors, dopamine increase heart rate and force, thereby increasing cardiac output. Alpha-1 adrenergic receptor stimulation on vascular smooth muscle, leads to vasoconstriction and results in an increase in systemic vascular resistance. Stimulation of dopaminergic receptors in renal vasculature, leads to renal blood vessel dilation, and an increase in glomerular filtration rate, renal blood flow, sodium excretion, and urine output.
  Dopamine, also known as 3-hydroxytyramine or intropin, belongs to the class of organic compounds known as catecholamines and...

6-methoxybenzofuran-2-carboxylic Acid

In Stock

• CAS RN:
• 50551-61-6

• Formula:
• C10H8O4

• InChI:
• InChI=1S/C10H8O4/c1-13-7-3-2-6-4-9(10(11)12)14-8(6)5-7/h2-5H,1H3,(H,11,12)

• InChIKey:
• IQELKSYGXWBQJA-UHFFFAOYSA-N

• 6-methoxybenzofuran-2-carboxylic Acid is a useful research compound. Its molecular formula is C10H8O4 and its molecular weight is 192.17 g/mol. The purity is usually 95%.

(Z)-Cycloundecene

• CAS RN:
• 13151-61-6

• Formula:
• C11H20

• InChI:
• InChI=1S/C11H20/c1-2-4-6-8-10-11-9-7-5-3-1/h1-2H,3-11H2/b2-1-

• InChIKey:
• GMUVJAZTJOCSND-UPHRSURJSA-N

• (Z)-Cycloundecene is a useful research compound. Its molecular formula is C11H20 and its molecular weight is 152.28 g/mol. The purity is usually 95%.

Dimethyl Phenylpropanol

In Stock

• CAS RN:
• 13351-61-6

• Formula:
• C11H16O

• InChI:
• InChI=1S/C11H16O/c1-11(2,9-12)8-10-6-4-3-5-7-10/h3-7,12H,8-9H2,1-2H3

• InChIKey:
• VNGAHMPMLRTSLF-UHFFFAOYSA-N

• Dimethyl Phenylpropanol, also known as Dimethyl Phenylpropanol, is a useful research compound. Its molecular formula is C11H16O and its molecular weight is 164.24 g/mol. The purity is usually 95%.

2-Naphthaleneethanol, 1-bromo-

• CAS RN:
• 115351-61-6

• Formula:
• C12H11BrO

• InChI:
• InChI=1S/C12H11BrO/c13-12-10(7-8-14)6-5-9-3-1-2-4-11(9)12/h1-6,14H,7-8H2

• InChIKey:
• GQOMKOHIWKIVDW-UHFFFAOYSA-N

• 2-Naphthaleneethanol, 1-bromo- is a useful research compound. Its molecular formula is C12H11BrO and its molecular weight is 251.12 g/mol. The purity is usually 95%.

1,4,5,8-Naphthalenetetracarboxylic acid tetrapotassium salt

• CAS RN:
• 115151-61-6

• Formula:
• C14H4K4O8

• InChI:
• InChI=1S/C14H8O8.4K/c15-11(16)5-1-2-6(12(17)18)10-8(14(21)22)4-3-7(9(5)10)13(19)20;;;;/h1-4H,(H,15,16)(H,17,18)(H,19,20)(H,21,22);;;;/q;4*+1/p-4

• InChIKey:
• KJAJVAAFHHNILP-UHFFFAOYSA-J

• 1,4,5,8-Naphthalenetetracarboxylic acid tetrapotassium salt, also known as 1,4,5,8-Naphthalenetetracarboxylic acid tetrapotassium salt, is a useful research compound. Its molecular formula is C14H4K4O8 and its molecular weight is 456.571. The purity is usually 95%.

2-methyl-1H-imidazo[4,5-b]pyridine-7-carboxylic acid

In Stock

• CAS RN:
• 115951-61-6

• Formula:
• C8H7N3O2

• InChI:
• InChI=1S/C8H7N3O2/c1-4-10-6-5(8(12)13)2-3-9-7(6)11-4/h2-3H,1H3,(H,12,13)(H,9,10,11)

• InChIKey:
• CDKPOCJEKAUMMH-UHFFFAOYSA-N

• 2-methyl-1H-imidazo[4,5-b]pyridine-7-carboxylic acid is a useful research compound. Its molecular formula is C8H7N3O2 and its molecular weight is 177.16 g/mol. The purity is usually 95%.

8-{[bis(2-methoxyethyl)amino]methyl}-7-hydroxy-5-methoxy-2-phenyl-4H-chromen-4-one

In Stock

• CAS RN:
• 929451-61-6

• Formula:
• C23H27NO6

• InChI:
• InChI=1S/C23H27NO6/c1-27-11-9-24(10-12-28-2)15-17-18(25)13-21(29-3)22-19(26)14-20(30-23(17)22)16-7-5-4-6-8-16/h4-8,13-14,25H,9-12,15H2,1-3H3

• InChIKey:
• RQCBRXFUGDLTNG-UHFFFAOYSA-N

• 8-{[bis(2-methoxyethyl)amino]methyl}-7-hydroxy-5-methoxy-2-phenyl-4H-chromen-4-one is a useful research compound. Its molecular formula is C23H27NO6 and its molecular weight is 413.5 g/mol. The purity is usually 95%.

Ethyl 8-[2-(morpholinomethyl)phenyl]-8-oxooctanoate

In Stock

• CAS RN:
• 898751-61-6

• Formula:
• C21H31NO4

• InChI:
• InChI=1S/C21H31NO4/c1-2-26-21(24)12-6-4-3-5-11-20(23)19-10-8-7-9-18(19)17-22-13-15-25-16-14-22/h7-10H,2-6,11-17H2,1H3

• InChIKey:
• IMPAMVWJDLXZSK-UHFFFAOYSA-N

• Ethyl 8-[2-(morpholinomethyl)phenyl]-8-oxooctanoate is a useful research compound. Its molecular formula is C21H31NO4 and its molecular weight is 361.5 g/mol. The purity is usually 95%.

Ethyl 5-(cyclohexanecarbonylamino)-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-61-6

• Formula:
• C23H25N3O5S

• InChI:
• InChI=1S/C23H25N3O5S/c1-3-31-23(29)19-17-13-32-21(24-20(27)14-7-5-4-6-8-14)18(17)22(28)26(25-19)15-9-11-16(30-2)12-10-15/h9-14H,3-8H2,1-2H3,(H,24,27)

• InChIKey:
• KPKHNOLBWOVZLI-UHFFFAOYSA-N

• Ethyl 5-(cyclohexanecarbonylamino)-3-(4-methoxyphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H25N3O5S and its molecular weight is 455.53. The purity is usually 95%.

2-Fluoro-6-(trifluoromethyl)aniline

In Stock

• CAS RN:
• 144851-61-6

• Formula:
• C7H5F4N

• InChI:
• InChI=1S/C7H5F4N/c8-5-3-1-2-4(6(5)12)7(9,10)11/h1-3H,12H2

• InChIKey:
• CQSFHEFEKDRLKE-UHFFFAOYSA-N

• 2-Fluoro-6-(trifluoromethyl)aniline is a fluorinated building block.
  
  

Imeglimin hydrochloride

In Stock

• CAS RN:
• 775351-61-6

• Formula:
• C6H14ClN5

• InChI:
• InChI=1S/C6H13N5.ClH/c1-4-8-5(7)10-6(9-4)11(2)3;/h4H,1-3H3,(H3,7,8,9,10);1H/t4-;/m1./s1

• InChIKey:
• UXHLCYMTNMEXKZ-PGMHMLKASA-N

• Imeglimin HCl is an oxidative phosphorylation blocker, inhibiting hepatic gluconeogenesis, increasing muscle glucose uptake, and restoring normal insulin secretion.

N-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine

In Stock

• CAS RN:
• 1556451-61-6

• Formula:
• C7H13N3

• N-methyl-1-(propan-2-yl)-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C7H13N3 and its molecular weight is 139.2. The purity is usually 95%.

Oseltamivir-d3

In Stock

• CAS RN:
• 1093851-61-6

• Formula:
• C16H25N2O4D3

• Labelled Oseltamivir, which is an acetamido cyclohexene that is a structural homolog of sialic acid and inhibits neuraminidase.

Potassium 4-(N,N-dimethylamino)phenyltrifluoroborate

In Stock

• CAS RN:
• 1187951-61-6

• Formula:
• C8H10BF3KN

• InChI:
• InChI=1S/C8H10BF3N.K/c1-13(2)8-5-3-7(4-6-8)9(10,11)12;/h3-6H,1-2H3;/q-1;+1

• InChIKey:
• RFFDTHVZSLGINK-UHFFFAOYSA-N

• Potassium 4-(N,N-dimethylamino)phenyltrifluoroborate is a useful research compound. Its molecular formula is C8H10BF3KN and its molecular weight is 227.08 g/mol. The purity is usually 95%.

2-Methyl-2-(6-methylpyridin-2-yl)butan-1-amine

In Stock

• CAS RN:
• 1857251-61-6

• Formula:
• C11H18N2

• InChI:
• InChI=1S/C11H18N2/c1-4-11(3,8-12)10-7-5-6-9(2)13-10/h5-7H,4,8,12H2,1-3H3

• InChIKey:
• QMYDNYFIOIMAOP-UHFFFAOYSA-N

• 2-Methyl-2-(6-methylpyridin-2-yl)butan-1-amine is a useful research compound. Its molecular formula is C11H18N2 and its molecular weight is 178.279. The purity is usually 95%.

(4-Methoxybutyl)[(oxan-4-yl)methyl]amine

In Stock

• CAS RN:
• 1247151-61-6

• Formula:
• C11H23NO2

• InChI:
• InChI=1S/C11H23NO2/c1-13-7-3-2-6-12-10-11-4-8-14-9-5-11/h11-12H,2-10H2,1H3

• InChIKey:
• KHYLJRZCKQKJMW-UHFFFAOYSA-N

• (4-Methoxybutyl)[(oxan-4-yl)methyl]amine is a useful research compound. Its molecular formula is C11H23NO2 and its molecular weight is 201.31 g/mol. The purity is usually 95%.

5-Fluoro-4-(4-methylsulfonylpiperazin-1-yl)-6-phenylpyrimidine

Usually In Stock

• CAS RN:
• 2379951-61-6

• Formula:
• C15H17FN4O2S

• InChI:
• InChI=1S/C15H17FN4O2S/c1-23(21,22)20-9-7-19(8-10-20)15-13(16)14(17-11-18-15)12-5-3-2-4-6-12/h2-6,11H,7-10H2,1H3

• InChIKey:
• PHKZTJZCTGUHFC-UHFFFAOYSA-N

• 5-Fluoro-4-(4-methylsulfonylpiperazin-1-yl)-6-phenylpyrimidine is a useful research compound. Its molecular formula is C15H17FN4O2S and its molecular weight is 336.39. The purity is usually 95%.

6-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-9-methyl-9H-purine

In Stock

• CAS RN:
• 2549051-61-6

• Formula:
• C15H18N8S

• InChI:
• InChI=1S/C15H18N8S/c1-21-9-18-11-13(21)16-8-17-14(11)22-4-6-23(7-5-22)15-19-12(20-24-15)10-2-3-10/h8-10H,2-7H2,1H3

• InChIKey:
• TYYZWLUHDSSXRY-UHFFFAOYSA-N

• 6-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-9-methyl-9H-purine is a useful research compound. Its molecular formula is C15H18N8S and its molecular weight is 342.4 g/mol. The purity is usually 95%.

N-(cyanomethyl)-N-ethyl-3-(pyridin-2-ylsulfanyl)propanamide

Usually In Stock

• CAS RN:
• 1797251-61-6

• Formula:
• C12H15N3OS

• InChI:
• InChI=1S/C12H15N3OS/c1-2-15(9-7-13)12(16)6-10-17-11-5-3-4-8-14-11/h3-5,8H,2,6,9-10H2,1H3

• InChIKey:
• YHCFQSSYSUJWKB-UHFFFAOYSA-N

• N-(cyanomethyl)-N-ethyl-3-(pyridin-2-ylsulfanyl)propanamide is a useful research compound. Its molecular formula is C12H15N3OS and its molecular weight is 249.33. The purity is usually 95%.

3,4-Dichloro-2-methylcinnamic acid

In Stock

• CAS RN:
• 1807351-61-6

• Formula:
• C10H8Cl2O2

• InChI:
• InChI=1S/C10H8Cl2O2/c1-6-7(3-5-9(13)14)2-4-8(11)10(6)12/h2-5H,1H3,(H,13,14)

• InChIKey:
• FQVQUPKVOPIRQL-UHFFFAOYSA-N

• 3,4-Dichloro-2-methylcinnamic acid is a useful research compound. Its molecular formula is C10H8Cl2O2 and its molecular weight is 231.07 g/mol. The purity is usually 95%.

Sodium 6-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate

In Stock

• CAS RN:
• 2094151-61-6

• Formula:
• C10H7FNNaO3

• InChI:
• InChI=1S/C10H8FNO3.Na/c11-6-1-2-8-5(3-6)4-7(10(14)15)9(13)12-8;/h1-3,7H,4H2,(H,12,13)(H,14,15);/q;+1/p-1

• InChIKey:
• QZYGQKHLJZQURQ-UHFFFAOYSA-M

• Sodium 6-fluoro-2-oxo-1,2,3,4-tetrahydroquinoline-3-carboxylate is a useful research compound. Its molecular formula is C10H7FNNaO3 and its molecular weight is 231.158. The purity is usually 95%.

Imeglimin hydrochloride

• CAS RN:
• 352211-11-1; 775351-61-6; 775351-65-0

• Formula:
• C6H14ClN5

• InChI:
• InChI=1S/C6H13N5.ClH/c1-4-8-5(7)10-6(9-4)11(2)3;/h4H,1-3H3,(H3,7,8,9,10);1H/t4-;/m1./s1

• InChIKey:
• UXHLCYMTNMEXKZ-PGMHMLKASA-N

• Imeglimin hydrochloride is a useful research compound. Its molecular formula is C6H14ClN5 and its molecular weight is 191.66. The purity is usually 95%.